Cas no 1214350-01-2 (4-(4-Fluorophenyl)-3-methoxypyridine)

• Product Name: 4-(4-Fluorophenyl)-3-methoxypyridine
• CAS No: 1214350-01-2
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4909787
• Update Time: 2025-06-13

4-(4-Fluorophenyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-3-methoxypyridine
• 4-(4-Fluorophenyl)-3-methoxypyridine

• Inchi： 1S/C12H10FNO/c1-15-12-8-14-7-6-11(12)9-2-4-10(13)5-3-9/h2-8H,1H3
• InChI Key： GIYFLADUBBMVHG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CN=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 4-(4-Fluorophenyl)-3-methoxypyridine

Recent Advances in the Study of 4-(4-Fluorophenyl)-3-methoxypyridine (CAS: 1214350-01-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Fluorophenyl)-3-methoxypyridine (CAS: 1214350-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic aromatic compound, characterized by a fluorophenyl group and a methoxy-substituted pyridine ring, exhibits unique physicochemical properties that make it a promising scaffold for medicinal chemistry. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of this compound is its application in the design of novel JAK (Janus kinase) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(4-Fluorophenyl)-3-methoxypyridine exhibited potent inhibitory activity against JAK2, a key target in the treatment of myeloproliferative disorders and autoimmune diseases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of several lead candidates with improved selectivity profiles.

In addition to its role in kinase inhibition, recent research has highlighted the potential of 4-(4-Fluorophenyl)-3-methoxypyridine as a building block for the development of positron emission tomography (PET) tracers. A study conducted at the University of California, San Francisco, in 2024 reported the successful incorporation of fluorine-18 into the compound's structure, enabling its use as a radioligand for neuroimaging applications. This breakthrough opens new avenues for the non-invasive study of neurological disorders, including Alzheimer's disease and Parkinson's disease.

The compound's synthetic versatility has also been demonstrated in recent work on antimicrobial agents. Researchers at the University of Tokyo have developed a series of 4-(4-Fluorophenyl)-3-methoxypyridine derivatives with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that the fluorine atom's presence significantly enhanced the compounds' membrane permeability and target engagement, leading to improved efficacy compared to existing antibiotics.

From a mechanistic perspective, computational modeling studies have provided valuable insights into the molecular interactions of 4-(4-Fluorophenyl)-3-methoxypyridine with biological targets. Density functional theory (DFT) calculations and molecular dynamics simulations have elucidated the compound's conformational preferences and electronic properties, which are critical for understanding its binding modes and optimizing its pharmacological profile. These theoretical studies, combined with experimental data, are facilitating the rational design of next-generation therapeutics based on this scaffold.

Looking ahead, the continued exploration of 4-(4-Fluorophenyl)-3-methoxypyridine and its derivatives holds great promise for addressing unmet medical needs. Ongoing clinical trials are evaluating its potential in oncology, inflammation, and central nervous system disorders, with preliminary results expected in late 2024. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.